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Compound of Interest

Compound Name: DW14800

Cat. No.: B15144584 Get Quote

These application notes provide detailed protocols for the preparation and use of DW14800, a

potent and selective inhibitor of Protein Arginine Methyltransferase 5 (PRMT5), for research

purposes. This document is intended for researchers, scientists, and drug development

professionals.

Introduction
DW14800 is a small molecule inhibitor of PRMT5 with a half-maximal inhibitory concentration

(IC50) of 17 nM.[1][2][3] PRMT5 is a critical enzyme that catalyzes the symmetric dimethylation

of arginine residues on histone and non-histone proteins, playing a key role in various cellular

processes, including gene transcription, RNA splicing, and signal transduction. Dysregulation of

PRMT5 activity has been implicated in the pathogenesis of various cancers, making it an

attractive target for therapeutic intervention. DW14800 serves as a valuable tool for studying

the biological functions of PRMT5 and for preclinical anticancer research.

Physicochemical Properties
A summary of the key physicochemical properties of DW14800 is presented in the table below.
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Property Value

Chemical Formula C31H36N4O3[1]

CAS Number 2243709-60-4[1]

Appearance Solid[1]

Stock Solution Preparation
Accurate preparation of stock solutions is crucial for obtaining reliable and reproducible

experimental results. The following protocol describes the preparation of a 10 mM stock

solution of DW14800 in Dimethyl Sulfoxide (DMSO).

Materials
DW14800 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Calibrated pipettes and sterile filter tips

Vortex mixer

Analytical balance

Protocol
Equilibrate Reagents: Allow the DW14800 powder and anhydrous DMSO to equilibrate to

room temperature before use.

Weigh DW14800: Carefully weigh the desired amount of DW14800 powder using an

analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 0.513 mg of DW14800.

Dissolve in DMSO: Add the appropriate volume of anhydrous DMSO to the vial containing

the DW14800 powder. For a 10 mM stock solution, if you weighed 0.513 mg, you would add
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100 µL of DMSO.

Ensure Complete Dissolution: Vortex the solution thoroughly until the DW14800 powder is

completely dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) may

assist in dissolution, but avoid excessive heat. Visually inspect the solution to ensure no solid

particles remain. The solubility of DW14800 in DMSO is 45 mg/mL (87.78 mM).[4]

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile,

nuclease-free microcentrifuge tubes to minimize freeze-thaw cycles.

Storage Conditions: Store the stock solution aliquots at -20°C for short-term storage (up to 1

month) or at -80°C for long-term storage (up to 6 months).[1]

Quantitative Data for Stock Solution Preparation
Desired Stock
Concentration

Mass of DW14800 for 1 mL Volume of DMSO

1 mM 0.513 mg 1 mL

5 mM 2.565 mg 1 mL

10 mM 5.13 mg 1 mL

50 mM 25.65 mg 1 mL

Experimental Workflow: Preparing Working
Solutions
The following diagram illustrates the general workflow for preparing working solutions of

DW14800 from the stock solution for cell-based assays or other experiments.
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Stock Solution Preparation

Working Solution Preparation

Weigh DW14800 Powder

Dissolve in DMSO

Vortex to Homogenize

Aliquot for Storage

Store at -20°C or -80°C

Thaw Stock Aliquot

Retrieve for Experiment

Dilute in Culture Medium
or Assay Buffer

Mix Gently

Use Immediately in Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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